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An In-Depth Technical Guide to 4-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluorobenzonitrile, with the chemical formula FC₆H₄CN and CAS number 1194-02-1, is a

substituted aromatic nitrile that has emerged as a pivotal building block in modern organic

synthesis.[1][2] Its unique electronic properties, conferred by the presence of both a fluorine

atom and a nitrile group on the benzene ring, make it a versatile intermediate in the

pharmaceutical, agrochemical, and materials science industries.[1][3][4] This guide provides a

comprehensive technical overview of 4-fluorobenzonitrile, including its physicochemical

properties, synthesis, and key applications, with a particular focus on its role in drug discovery

and development.

The fluorine atom, being the most electronegative element, significantly influences the

molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[1][4] The

nitrile group, on the other hand, is a versatile functional group that can be readily transformed

into other functionalities such as amines, carboxylic acids, and tetrazoles, which are common

pharmacophores. This dual functionality makes 4-fluorobenzonitrile an attractive starting

material for the synthesis of complex, high-value molecules.[5]

Physicochemical and Spectroscopic Properties
4-Fluorobenzonitrile is a white crystalline solid at room temperature.[3][6] Its key

physicochemical properties are summarized in the table below.
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Property Value Source

IUPAC Name 4-Fluorobenzonitrile [7]

Synonyms
p-Fluorobenzonitrile, 4-

cyanofluorobenzene
[7][8]

CAS Number 1194-02-1 [1][2][3]

Molecular Formula C₇H₄FN [2][3]

Molecular Weight 121.11 g/mol [3][4]

Melting Point 32-34 °C [3][6][9]

Boiling Point 188 °C [3][4][9]

Density 1.15 g/cm³ [3]

Appearance White crystalline solid [3][6]

Solubility

Insoluble in water; soluble in

chloroform and ethyl acetate.

[6]

Spectroscopic Data
The structural identity and purity of 4-fluorobenzonitrile can be unequivocally confirmed

through various spectroscopic techniques.

Technique Key Data Source

¹H NMR
δ 7.68 (dd, J=9.1, 5.1 Hz, 2H),

δ 7.19 (dd, J=9.1, 8.2 Hz, 2H)
[10]

FTIR (cm⁻¹)

~2230 (C≡N stretch), ~1294

(C-F stretch), 1600-1500

(aromatic C=C stretch)

[5]

Mass Spec (EI) Molecular Ion (M⁺) at m/z 121 [7]
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Synthesis of 4-Fluorobenzonitrile
The synthesis of 4-fluorobenzonitrile can be achieved through several routes, with the choice

of method often depending on the starting materials, desired scale, and economic

considerations.

Halogen Exchange (Halex) Reaction
One of the most common industrial methods for synthesizing 4-fluorobenzonitrile is the Halex

reaction, which involves the nucleophilic substitution of a chlorine atom with a fluorine atom.

[11]
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Caption: Synthesis of 4-Fluorobenzonitrile via Halex Reaction.
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To a suitable reactor, add 4-chlorobenzonitrile and an aprotic polar solvent such as 1,3-

dimethyl-2-imidazolidinone (DMI).[11][12]

Add spray-dried potassium fluoride (KF) in a molar excess (e.g., 3 equivalents).[11] A phase-

transfer catalyst can be added to improve the reaction rate.[13]

Heat the reaction mixture to 260-285 °C with vigorous stirring for 2-4 hours.[11][12]

Monitor the reaction progress by gas chromatography (GC).

Upon completion, the product can be isolated by distillation.

Oxidation of 4-Fluorobenzyl Alcohol
A greener alternative to the Halex reaction is the oxidation of 4-fluorobenzyl alcohol.[5][6] This

method avoids the use of halogenated precursors.
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Caption: Two-step synthesis from 4-fluorobenzyl alcohol.
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In a two-step process, 4-fluorobenzyl alcohol is first oxidized to 4-fluorobenzaldehyde using

a catalytic amount of TEMPO and an oxidant like t-butyl hypochlorite under mild conditions.

[5]

The intermediate aldehyde is then converted to 4-fluorobenzonitrile by reacting with

aqueous ammonia.[6]

Applications in Drug Development and Beyond
4-Fluorobenzonitrile is a versatile intermediate with a wide range of applications.[1][2]

Pharmaceutical Synthesis
The presence of a fluorine atom can enhance the metabolic stability and cell membrane

permeability of drug candidates.[1] 4-Fluorobenzonitrile serves as a key starting material for a

variety of pharmaceuticals, including anti-inflammatory drugs, analgesics, and opioid receptor

antagonists.[4][6]
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Caption: Role of 4-Fluorobenzonitrile in API Synthesis.
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Agrochemicals
In the agrochemical industry, 4-fluorobenzonitrile is used to synthesize potent and selective

herbicides, pesticides, and fungicides.[1][3] The fluorine atom can enhance the biological

activity of these compounds.

Materials Science
Beyond life sciences, 4-fluorobenzonitrile finds applications in materials science. It is used in

the production of:

Organic Light-Emitting Diodes (OLEDs): As a building block for organic semiconductors.[3][4]

Liquid Crystals: For use in display technologies.[12]

Dyes and Pigments: Contributing to vibrant and stable colorants.[4][6]

Safety and Handling
4-Fluorobenzonitrile is harmful if swallowed, in contact with skin, or if inhaled.[9] It is also a

flammable solid.[9] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. It should be used in a

well-ventilated area or a fume hood.[9] Store in a cool, dry, and well-ventilated place away from

incompatible materials.[3]

Conclusion
4-Fluorobenzonitrile is a high-value chemical intermediate with a broad spectrum of

applications, most notably in the pharmaceutical and agrochemical sectors. Its unique

molecular architecture provides a versatile platform for the synthesis of complex and

biologically active molecules. A thorough understanding of its properties, synthesis, and

reactivity is crucial for researchers and scientists working in organic synthesis and drug

development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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